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Compound of Interest

Compound Name: JNJ-17156516

Cat. No.: B1672998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of JNJ-
17156516, a potent and selective cholecystokinin 1 (CCK1) receptor antagonist, for use in

various experimental settings.[1][2][3] Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Compound Information
Compound Name: JNJ-17156516

Mechanism of Action: Selective CCK1 receptor antagonist.[1][2][3]

Molecular Weight: 481.37 g/mol

Solubility Data
Precise solubility data for JNJ-17156516 is not readily available in public literature. However,

based on the general characteristics of similar small molecule inhibitors and information

available for other JNJ compounds, the following table provides estimated solubility in common

laboratory solvents. Researchers should perform their own solubility tests for precise

measurements.
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Solvent
Estimated
Solubility (mg/mL)

Estimated Molar
Solubility (mM)

Notes

DMSO ~14 ~29

Commonly used for

preparing high-

concentration stock

solutions.

Ethanol ~2 ~4.15

May be suitable for

some in vivo and in

vitro applications.

Water Sparingly soluble Sparingly soluble

Not recommended for

primary stock solution

preparation.

Note: The solubility values for DMSO and Ethanol are extrapolated from data for a similar JNJ

compound, JNJ-7777120, and should be considered as an estimate.[4]

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of JNJ-17156516 for subsequent

dilution to working concentrations.

Materials:

JNJ-17156516 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:
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Weighing: Carefully weigh the desired amount of JNJ-17156516 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM or 20 mM).

Dissolution: Vortex the solution for several minutes until the compound is completely

dissolved. Gentle warming (to no more than 37°C) may be applied if necessary, but care

should be taken to avoid degradation.

Storage: Store the stock solution in tightly sealed amber vials at -20°C for long-term storage

(months to years) or at 4°C for short-term storage (days to weeks).[3]

Preparation of Working Solutions
Objective: To dilute the high-concentration stock solution to the final working concentration

required for the experiment.

Materials:

JNJ-17156516 stock solution (in DMSO)

Appropriate aqueous buffer (e.g., PBS, cell culture medium)

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes

Procedure:

Pre-dilution (optional but recommended): To minimize precipitation, it is advisable to first

dilute the DMSO stock solution with the aqueous buffer in a stepwise manner. For example,

a 1:10 dilution followed by a further dilution to the final concentration.

Final Dilution: Add the required volume of the JNJ-17156516 stock solution to the

appropriate volume of the pre-warmed (if applicable) aqueous buffer.
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Mixing: Gently mix the solution by inverting the tube or by gentle pipetting. Avoid vigorous

vortexing, which can cause precipitation.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately. Do not store aqueous working solutions for extended periods.

Visualization of Key Processes
Experimental Workflow for Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Weigh JNJ-17156516 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Store at -20°C

Thaw Stock Solution

Pre-dilute with Aqueous Buffer

Final Dilution to Working Concentration

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing JNJ-17156516 solutions.
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Caption: CCK1 receptor signaling pathways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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